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Compound of Interest

Compound Name: Fgfr4-IN-14

Cat. No.: B12388255 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

Fgfr4-IN-14, a potent and selective inhibitor of Fibroblast Growth Factor Receptor 4 (FGFR4).

Adherence to these procedures is critical to ensure personnel safety, environmental protection,

and regulatory compliance within the laboratory setting. This guide is intended to be a trusted

resource for the handling and disposal of specialized chemical reagents, reflecting a

commitment to safety beyond the product itself.

While a specific Safety Data Sheet (SDS) for Fgfr4-IN-14 is not publicly available, safety

information for the closely related compound, FGFR4-IN-4, provides critical guidance. Due to

their structural and functional similarities as kinase inhibitors, the disposal procedures for

Fgfr4-IN-14 should, at a minimum, adhere to the safety precautions outlined for similar

compounds. The primary hazard identified is significant aquatic toxicity with long-lasting effects.

Hazard and Disposal Information Summary
The following table summarizes the key hazard statements and disposal instructions derived

from the safety data for a closely related FGFR4 inhibitor. These should be considered directly

applicable to Fgfr4-IN-14 in the absence of compound-specific data.
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Hazard Class &
Statement

GHS Code
Disposal
Precautionary
Statement

GHS Code

Harmful if swallowed H302
Avoid release to the

environment.
P273

Very toxic to aquatic

life with long lasting

effects

H410 Collect spillage. P391

Dispose of

contents/container to

an approved waste

disposal plant.

P501

Step-by-Step Disposal Protocol for Fgfr4-IN-14
This protocol outlines the essential steps for the safe disposal of Fgfr4-IN-14 from a laboratory

setting.

1. Personal Protective Equipment (PPE) and Safety Precautions:

Always wear standard laboratory PPE, including a lab coat, safety goggles, and chemical-

resistant gloves.

Conduct all handling and disposal procedures within a certified chemical fume hood to

prevent inhalation of any aerosols or dust.

Ensure a spill kit appropriate for chemical spills is readily accessible.

2. Waste Segregation and Collection:

Solid Waste:

Collect all solid Fgfr4-IN-14 waste, including contaminated consumables (e.g., pipette tips,

weighing paper, gloves), in a dedicated, clearly labeled hazardous waste container.
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The container must be made of a material compatible with the chemical and have a

securely fitting lid.

Liquid Waste:

Collect all liquid waste containing Fgfr4-IN-14 (e.g., unused solutions, cell culture media)

in a separate, dedicated hazardous waste container.

Do not mix with other solvent waste streams unless explicitly permitted by your institution's

Environmental Health and Safety (EHS) office.

The container must be leak-proof and have a screw-top cap.

Empty Containers:

"Empty" containers that held Fgfr4-IN-14 must be treated as hazardous waste unless

triple-rinsed.

The rinsate from cleaning the container must be collected and disposed of as liquid

hazardous waste.[1][2]

3. Waste Labeling and Storage:

Label all waste containers with "Hazardous Waste" and the full chemical name, "Fgfr4-IN-
14".

Include the approximate concentration and quantity of the waste.

Store the sealed waste containers in a designated, secure secondary containment area

away from incompatible materials.

4. Final Disposal:

Arrange for the collection of the hazardous waste through your institution's EHS office or a

licensed hazardous waste disposal contractor.

Under no circumstances should Fgfr4-IN-14 or its containers be disposed of in the regular

trash or poured down the drain. The high aquatic toxicity necessitates professional disposal.
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Visualizing the Disposal Workflow
The following diagram illustrates the logical flow for the proper disposal of Fgfr4-IN-14 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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